Cas no 210555-94-5 (4-Dodecylphenol (Mixture Of Isomers))

• Product Name: 4-Dodecylphenol (Mixture Of Isomers)
• CAS No: 210555-94-5
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• MDL: MFCD00039521
• CID: 277396
• PubChem ID: 22833471
• Update Time: 2025-04-19

4-Dodecylphenol (Mixture Of Isomers) Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-dodecyl-,branched
• 4-(3,5,7-Trimethylnonyl)phenol
• 4-Dodecylphenol, mixture of isomers
• 4-Dodecylphenol, mixture of isomersneat
• phenol, 4-(3,5,7-trimethylnonyl)-
• 4-Dodecylphenol (mixture of isomers)
• 210555-94-5
• NS00019789
• 4-(3, 5, 7-trimethylnonyl)phenol
• ZLIZUPQZVMVLPA-UHFFFAOYSA-N
• 4-Dodecylphenol (Mixture Of Isomers)

• MDL： MFCD00039521
• Inchi： 1S/C18H30O/c1-5-14(2)12-16(4)13-15(3)6-7-17-8-10-18(19)11-9-17/h8-11,14-16,19H,5-7,12-13H2,1-4H3
• InChI Key： ZLIZUPQZVMVLPA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCC(C)CC(C)CC(C)CC

Computed Properties

• Exact Mass: 262.2298
• Monoisotopic Mass: 262.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 6.9

Experimental Properties

• Color/Form: 透明粘性油状
• Density: 0.94 g/mL at 25 °C(lit.)
• Boiling Point: 310-335 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.503(lit.)
• PSA: 20.23
• LogP: 5.42330

4-Dodecylphenol (Mixture Of Isomers) Security Information

• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• RTECS：SL3675000
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids